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6-glucopyranosyl 3/'-azido-3/'-deoxy-5/'-thymidinyl phosphate 6-glucopyranosyl 3/'-azido-3/'-deoxy-5/'-thymidinyl phosphate
Brand Name: Vulcanchem
CAS No.: 133101-34-5
VCID: VC0159672
InChI: InChI=1S/C16H24N5O12P/c1-6-3-21(16(27)18-14(6)25)10-2-7(19-20-17)8(32-10)4-30-34(28,29)31-5-9-11(22)12(23)13(24)15(26)33-9/h3,7-13,15,22-24,26H,2,4-5H2,1H3,(H,28,29)(H,18,25,27)/t7-,8+,9+,10+,11+,12-,13+,15-/m0/s1
SMILES: CC1=CN(C(=O)NC1=O)C2CC(C(O2)COP(=O)(O)OCC3C(C(C(C(O3)O)O)O)O)N=[N+]=[N-]
Molecular Formula: C16H24N5O12P
Molecular Weight: 509.36 g/mol

6-glucopyranosyl 3/'-azido-3/'-deoxy-5/'-thymidinyl phosphate

CAS No.: 133101-34-5

Main Products

VCID: VC0159672

Molecular Formula: C16H24N5O12P

Molecular Weight: 509.36 g/mol

6-glucopyranosyl 3/'-azido-3/'-deoxy-5/'-thymidinyl phosphate - 133101-34-5

CAS No. 133101-34-5
Product Name 6-glucopyranosyl 3/'-azido-3/'-deoxy-5/'-thymidinyl phosphate
Molecular Formula C16H24N5O12P
Molecular Weight 509.36 g/mol
IUPAC Name [(2S,3S,5R)-3-azido-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-2-yl]methyl [(2R,3S,4S,5R,6S)-3,4,5,6-tetrahydroxyoxan-2-yl]methyl hydrogen phosphate
Standard InChI InChI=1S/C16H24N5O12P/c1-6-3-21(16(27)18-14(6)25)10-2-7(19-20-17)8(32-10)4-30-34(28,29)31-5-9-11(22)12(23)13(24)15(26)33-9/h3,7-13,15,22-24,26H,2,4-5H2,1H3,(H,28,29)(H,18,25,27)/t7-,8+,9+,10+,11+,12-,13+,15-/m0/s1
Standard InChIKey KBZGJHJIQVDVES-JSDFYWKGSA-N
Isomeric SMILES CC1=CN(C(=O)NC1=O)[C@H]2C[C@@H]([C@H](O2)COP(=O)(O)OC[C@@H]3[C@H]([C@@H]([C@H]([C@H](O3)O)O)O)O)N=[N+]=[N-]
SMILES CC1=CN(C(=O)NC1=O)C2CC(C(O2)COP(=O)(O)OCC3C(C(C(C(O3)O)O)O)O)N=[N+]=[N-]
Canonical SMILES CC1=CN(C(=O)NC1=O)C2CC(C(O2)COP(=O)(O)OCC3C(C(C(C(O3)O)O)O)O)N=[N+]=[N-]
Synonyms 6-alpha-D-glucopyranosyl 3'-azido-3'-deoxy-5'-thymidinyl phosphate
6-beta-D-glucopyranosyl 3'-azido-3'-deoxy-5'-thymidinyl phosphate
6-glucopyranosyl 3'-azido-3'-deoxy-5'-thymidinyl phosphate
6-glucopyranosyl 3'-azido-3'-deoxy-5'-thymidinyl phosphate, (beta)-isomer
FADTP
PubChem Compound 157045
Last Modified Nov 11 2021
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